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Compound of Interest

Compound Name: 2-Methoxypropene

Cat. No.: B042093

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides critical safety information and handling precautions for 2-
methoxypropene (CAS No. 116-11-0). Adherence to these protocols is essential for
minimizing risks and ensuring a safe laboratory environment. This document summarizes key
guantitative data, outlines emergency procedures, and provides visual workflows for safe

handling.

Physicochemical and Hazard Data

Proper handling of 2-methoxypropene begins with a thorough understanding of its physical
and chemical properties, as well as its inherent hazards. The following tables consolidate
essential quantitative data for quick reference and comparison.

Table 1: Physicochemical Properties of 2-Methoxypropene
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Property Value Source
Molecular Formula C4H80 [1112]
Molecular Weight 72.11 g/mol [3114]
Appearance Clear, colorless liquid [11[3]
Odor Slightly sweet [1]

Boiling Point 34-36 °C (93.2-96.8 °F) [31[21[5][6]
Melting Point -116 °C (-176.8 °F) [1]
Density 0.753 g/mL at 25 °C (77 °F) 516171
Vapor Pressure 517 mmHg at 25 °C (77 °F) [4]

Flash Point

-29 °C (-20.2 °F) - closed cup [5]

Autoignition Temperature

180 °C (356 °F) (2]

Soluble in water, alcohol, and

Low)

Solubilit 1
Y ether s
Refractive Index n20/D 1.382 (lit.) [51[6]
Table 2: Toxicological Data
Test Species Route Value Source
1.87 mL/kg
LD50 (Lethal (assumed
Rat Oral )
Dose, 50%) density of 1
g/mL)
LCLo (Lethal
Concentration Rat Inhalation 64,000 ppm/4h [4]

Table 3: Hazard Classification and Labeling (GHS)
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Hazard . .
Hazard Class Category Pictogram Signal Word
Statement
H224: Extremely
Flammable -
o flammable liquid & Danger
Liquids
and vapour
Acute Toxicity, H302: Harmful if _
| Warning
Oral swallowed
Hazardous to the H412: Harmful to
aguatic aquatic life with
] 3 ] None None
environment, long lasting
long-term hazard effects

Source:[2][3][4][7]

Experimental Protocols
Acute Oral Toxicity Study (LD50)

The reported oral LD50 value of 1.87 mL/kg for rats is from a range-finding toxicity study by

Smyth et al. (1969). While the detailed experimental protocol for this specific study is not

publicly available, it would have likely followed a methodology similar to the OECD Test

Guideline 401 for Acute Oral Toxicity, which was the standard at the time.[3]

General Methodology based on OECD Guideline 401:

Test Animals: Healthy, young adult rats of a single strain would be used.

e Housing and Acclimatization: Animals would be housed in appropriate conditions with a

controlled environment (temperature, humidity, light cycle) and allowed to acclimatize for at

least 5 days before the study.

o Fasting: Food would be withheld overnight before the administration of 2-methoxypropene.

Water would be available ad libitum.

o Dose Administration: The substance would be administered orally in graduated doses to

several groups of animals, with one dose per group, using a stomach tube or a suitable
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intubation cannula.

» Observation: Animals would be observed for mortality, clinical signs of toxicity (e.g., changes
in skin, fur, eyes, and behavior), and body weight changes over a period of 14 days.

e Necropsy: All animals, including those that die during the test and survivors at the end of the
observation period, would undergo a gross necropsy.

o Data Analysis: The LD50 value would be calculated using a recognized statistical method.

Safe Handling and Storage Workflow

Proper handling and storage are paramount to preventing exposure and accidents. The
following workflow outlines the key steps for safely managing 2-methoxypropene in a
laboratory setting.
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Workflow for Safe Handling and Storage of 2-Methoxypropene
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Storage Waste Disposal
\ 4
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\ 4
e — E—
Store in a Cool, Dry, Dispose of According to
Well-Ventilated, Flammables-Area Institutional and Local Regulations
\4
i — E—
Date Container Upon Opening
and Test for Peroxides Periodically

Click to download full resolution via product page

Caption: A logical workflow for the safe handling and storage of 2-methoxypropene.
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Emergency Procedures

In the event of an emergency, a swift and appropriate response is crucial. The following
diagrams outline the procedures for first aid and fire response.

First Aid Measures

First Aid Procedures for 2-Methoxypropene Exposure

Inhalation Skin Contact v ¢ Eye Contact Ing?tion
Move to Fresh Air Immedle_nely remove all Rinse immediately with . Ein T R ETes
contaminated clothing plenty of water for at least 15 minutes

\ 4

Wash skin with soap
and plenty of water

Remove contact lenses,
if present and easy to do

If not breathing, give

e S Do NOT induce vomiting
artificial respiration

A4

Get medical attention
if irritation occurs

Call a POISON CENTER or
doctor/physician immediately

Seek Immediate

Medical Attention Get medical attention

Click to download full resolution via product page

Caption: First aid measures for different routes of exposure to 2-methoxypropene.

Firefighting Measures

2-Methoxypropene is extremely flammable and can form explosive peroxides.[2][5]
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Fire Emergency Response for 2-Methoxypropene
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Y
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Y
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Vapors may travel to source

of ignition and flash back CENE i (0]

Carbon dioxide (CO2)

Click to download full resolution via product page
Caption: Key considerations for responding to a fire involving 2-methoxypropene.

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory when handling 2-
methoxypropene.

o Eye/Face Protection: Wear tightly fitting safety goggles with side-shields conforming to EN
166 (EU) or NIOSH (US) standards.[7]

» Skin Protection: Wear fire/flame resistant and impervious clothing. Handle with chemical-
impermeable gloves that have been inspected prior to use.[7]
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o Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a full-
face respirator with an appropriate cartridge. For intensive or prolonged exposure, a self-
contained breathing apparatus should be used.[7]

o Hygiene Measures: Wash hands thoroughly after handling and before eating, drinking, or
smoking.[3]

Accidental Release Measures

In the event of a spill, immediate and appropriate action is required to prevent the spread of
contamination and minimize exposure.

e Personal Precautions: Evacuate unnecessary personnel.[3] Remove all sources of ignition.
[7] Ensure adequate ventilation.[7] Avoid breathing vapors, mist, or gas.[7]

e Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
chemical enter drains, as it is harmful to aquatic life.[3][7]

e Methods for Cleaning Up: Soak up with inert absorbent material such as sand, silica gel, or
diatomaceous earth.[2][3] Collect and place in a suitable, closed container for disposal.[7]
Use spark-proof tools and explosion-proof equipment during cleanup.[7]

By implementing these safety measures and handling protocols, researchers, scientists, and
drug development professionals can significantly reduce the risks associated with the use of 2-
methoxypropene and maintain a secure research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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